Cas no 22593-73-3 (1,7-Acridinediamine)

1,7-Acridinediamine structure
1,7-Acridinediamine structure
Product Name:1,7-Acridinediamine
CAS No:22593-73-3
MF:C13H11N3
MW:209.246542215347
CID:263838
PubChem ID:146720
Update Time:2025-04-19

1,7-Acridinediamine Chemical and Physical Properties

Names and Identifiers

    • 1,7-Acridinediamine
    • acridine-1,7-diamine
    • 1,7-Diaminoacridine
    • 2,8-Diaminoacridine
    • Acridine, 2,8-diamino- (3CI)
    • Acridine,1,7-diamino- (6CI,7CI,8CI)
    • SCHEMBL1782937
    • 22593-73-3
    • 2,8-Diaminoacridin
    • DTXSID50177115
    • Inchi: 1S/C13H11N3/c14-9-4-5-12-8(6-9)7-10-11(15)2-1-3-13(10)16-12/h1-7H,14-15H2
    • InChI Key: PAOHOFLZJDJJLR-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(=CC=2C=C2C(=CC=CC=12)N)N

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.9

Experimental Properties

  • Density: 1.346
  • Boiling Point: 500.1°Cat760mmHg
  • Flash Point: 288.5°C
  • PSA: 64.93

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